Cas no 2138238-86-3 (Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-
• CAS No: 2138238-86-3
• MF: C₁₀H₁₉ClS
• MW: 206.775861024857
• CID: 5289256
• Update Time: 2025-10-24

Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-

• Inchi： 1S/C10H19ClS/c1-3-12-6-4-5-10(8-11)7-9(10)2/h9H,3-8H2,1-2H3
• InChI Key： JQJIJPLLEFITOR-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCSCC)CC1C

Additional information on Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-

Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2138238-86-3): An Overview

Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2138238-86-3) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, offers a range of potential applications in pharmaceuticals and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this intriguing molecule.

Chemical Structure and Properties

Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- is a cyclic alkane with a three-membered ring structure. The presence of a chloromethyl group and an ethylthio-substituted propyl chain introduces significant functional diversity to the molecule. The chloromethyl group can participate in various chemical reactions, such as nucleophilic substitution and elimination reactions, making it a valuable intermediate in synthetic pathways. The ethylthio group, on the other hand, imparts sulfur-containing functionalities that can be exploited for bioactive molecule design.

The physical properties of Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- are influenced by its unique structure. It is typically a colorless liquid with a characteristic odor. The compound exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and acetone. Its boiling point and melting point are determined by the intermolecular forces between the molecules, which are influenced by the presence of the chloromethyl and ethylthio groups.

Synthesis Methods

The synthesis of Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- can be achieved through various routes, each with its own advantages and limitations. One common method involves the ring-opening reaction of a cyclopropane derivative followed by functional group manipulation to introduce the desired substituents. For instance, starting from a cyclopropane derivative with a protected functional group, selective deprotection and subsequent substitution reactions can yield the target compound.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions to construct the complex structure. Palladium-catalyzed reactions have been particularly effective in forming carbon-carbon bonds between different functional groups. This method allows for high regioselectivity and stereoselectivity, which are crucial for synthesizing complex organic molecules like Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-.

Potential Applications

The unique structural features of Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- make it an attractive candidate for various applications in pharmaceuticals and materials science. In medicinal chemistry, the compound can serve as a building block for the synthesis of bioactive molecules with potential therapeutic properties. For example, derivatives of this compound have shown promise in inhibiting specific enzymes involved in disease pathways.

In materials science, the cyclopropane ring and functional groups can be utilized to design novel polymers with tailored properties. The presence of sulfur-containing functionalities can enhance the mechanical strength and thermal stability of polymers, making them suitable for use in advanced materials such as coatings and adhesives.

Current Research Trends

Recent research has focused on exploring the biological activities of compounds derived from Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl-. Studies have shown that certain derivatives exhibit potent antiviral and antibacterial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant activity against influenza viruses by inhibiting viral replication.

In addition to its biological applications, there is growing interest in using this compound as a precursor for developing new materials with enhanced performance characteristics. Researchers at leading institutions are investigating how the unique structure of Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- can be leveraged to create polymers with improved mechanical properties and environmental stability.

Conclusion

Cyclopropane, 1-(chloromethyl)-1-[3-(ethylthio)propyl]-2-methyl- (CAS No. 2138238-86-3) is a versatile organic compound with a rich structural profile that offers numerous opportunities for research and development. Its potential applications in pharmaceuticals and materials science highlight its significance in modern chemistry. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.